Cas no 2098085-18-6 (3-{1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-4-yl}propanoic acid)

• Product Name: 3-{1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-4-yl}propanoic acid
• CAS No: 2098085-18-6
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5047145
• Update Time: 2025-10-31

3-{1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-4-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-4-yl}propanoic acid
• 3-[1-(2-oxo-2-pyrrolidin-1-ylethyl)pyrazol-4-yl]propanoic acid
• 3-{1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-4-yl}propanoic acid

• Inchi： 1S/C12H17N3O3/c16-11(14-5-1-2-6-14)9-15-8-10(7-13-15)3-4-12(17)18/h7-8H,1-6,9H2,(H,17,18)
• InChI Key： INBHPPNWCVYIAG-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C=N1)CCC(=O)O)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 0.1
• Topological Polar Surface Area: 75.4

Additional information on 3-{1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-4-yl}propanoic acid

3-{1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-4-yl}propanoic Acid: A Comprehensive Overview

The compound with CAS No 2098085-18-6, known as 3-{1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-4-yl}propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring with a pyrrolidine moiety, making it a potential candidate for various applications in drug discovery and material science.

Chemical Structure and Properties

The molecular structure of 3-{1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-4-yl}propanoic acid is characterized by a pyrazole ring (a five-membered aromatic heterocycle containing two nitrogen atoms) substituted at the 4-position with a propanoic acid group. The 1-position of the pyrazole ring is further substituted with a 2-oxyethyl group that is connected to a pyrrolidine ring. This combination of functional groups imparts unique chemical properties to the molecule, including potential hydrogen bonding capabilities and aromatic interactions.

Synthesis and Characterization

The synthesis of this compound typically involves multi-step organic reactions, often starting from readily available starting materials such as pyrrolidine and appropriate precursors for the pyrazole ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex molecules. The characterization of the compound is carried out using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

Applications in Drug Discovery

One of the most promising areas of application for 3-{1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-4-yl}propanoic acid is in the field of drug discovery. The molecule's structural features make it an attractive candidate for targeting various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. Recent studies have explored its potential as an anti-inflammatory agent, where it has shown promising results in inhibiting key enzymes associated with inflammatory processes.

Recent Research Findings

Recent research has delved into the pharmacokinetic properties of this compound, revealing favorable absorption and bioavailability profiles. Additionally, studies have highlighted its ability to modulate specific cellular signaling pathways, making it a potential lead compound for therapeutic development. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated the exploration of its therapeutic potential.

Conclusion

In summary, 3-{1-[2-Oxo-2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-4-yl}propanoic acid (CAS No 2098085